Cas no 1799807-10-5 (5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile)

• Product Name: 5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile
• CAS No: 1799807-10-5
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 4903672
• Update Time: 2023-08-21

5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-5-methylpicolinonitrile
• CC1=C(O)N=C(C=C1)C#N
• 5-Methyl-6-oxo-1,6-dihydropyridine-2-carbonitrile

• Inchi： 1S/C7H6N2O/c1-5-2-3-6(4-8)9-7(5)10/h2-3H,1H3,(H,9,10)
• InChI Key： RLIBWIBETIALEZ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC=C(C#N)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 277
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones